Cas no 2418707-43-2 (4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide)

• Product Name: 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide
• CAS No: 2418707-43-2
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 5359714
• Update Time: 2025-08-05

4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z4244372974
• 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide
• 4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(pyridin-2-yl)benzamide

• Inchi： 1S/C19H21N3O2/c23-19(21-18-3-1-2-10-20-18)15-6-8-17(9-7-15)24-13-16-12-22(16)11-14-4-5-14/h1-3,6-10,14,16H,4-5,11-13H2,(H,20,21,23)
• InChI Key： HZHMRJGGXMSZJC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(NC2C=CC=CN=2)=O)=CC=1)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 432
• XLogP3: 2.6
• Topological Polar Surface Area: 54.2

Additional information on 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide

Introduction to Compound CAS No. 2418707-43-2: 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide

The compound with CAS No. 2418707-43-2, known as 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety, an aziridine ring, and a cyclopropylmethyl group, all of which contribute to its unique chemical properties and potential applications.

Benzamide derivatives are well-known for their versatility in organic synthesis and their role in drug discovery. The presence of the aziridine ring adds a layer of complexity, as aziridines are three-membered rings that can exhibit interesting reactivity due to their strained structure. Furthermore, the cyclopropylmethyl group introduces additional steric and electronic effects, which can influence the compound's behavior in various chemical reactions and biological systems.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research has shown that benzamide derivatives with aziridine moieties can exhibit potent inhibitory activity against certain enzymes, making them promising candidates for the treatment of diseases such as cancer and neurodegenerative disorders. The integration of the cyclopropylmethyl group further enhances the compound's bioactivity by modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, the preparation of 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide involves a series of intricate chemical reactions. The process typically begins with the formation of the aziridine ring through a cyclization reaction, followed by the introduction of the cyclopropylmethyl group via alkylation or similar techniques. The final step involves coupling the benzamide moiety with the pyridine ring to complete the structure.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. For example, its rigid framework and functional groups could be exploited in the design of advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength. Additionally, its ability to form hydrogen bonds due to the presence of amide groups could be leveraged in supramolecular chemistry to create self-assembled structures.

From a pharmacological perspective, N-pyridin-2-ylbenzamide derivatives have been shown to possess anti-inflammatory and antioxidant properties, which could be beneficial in treating chronic diseases associated with inflammation and oxidative stress. The incorporation of the aziridine ring further amplifies these effects by introducing additional functional groups that can interact with biological targets in novel ways.

Recent advancements in computational chemistry have also provided valuable insights into the behavior of this compound at the molecular level. For instance, molecular docking studies have revealed that 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N-pyridin-2-ylbenzamide exhibits strong binding affinity towards certain protein targets, suggesting its potential as a lead compound in drug design.

In conclusion, CAS No. 2418707-43-, 4-[[(Cyclopropylmethyl)aziridin]methoxy]-N-pyridin-benzamide is a multifaceted compound with significant potential across various scientific disciplines. Its complex structure not only offers opportunities for innovative chemical synthesis but also opens avenues for groundbreaking applications in medicine and materials science.